![molecular formula C15H16N2O4 B7578204 4-[(5-Phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid](/img/structure/B7578204.png)
4-[(5-Phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(5-Phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid, also known as PACAP-38, is a neuropeptide that has been found to have various biological effects. It was first isolated from the hypothalamus and has since been studied extensively for its potential therapeutic applications.
Scientific Research Applications
4-[(5-Phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid has been found to have various biological effects, including neuroprotection, anti-inflammatory, and anti-apoptotic effects. It has been studied extensively for its potential therapeutic applications in various diseases, including stroke, Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Mechanism of Action
4-[(5-Phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid exerts its biological effects through binding to its receptors, PAC1, VPAC1, and VPAC2. The binding of this compound to its receptors activates various signaling pathways, including the cAMP/PKA and MAPK/ERK pathways, leading to the activation of various downstream effectors.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the promotion of cell survival, the inhibition of apoptosis, and the regulation of neurotransmitter release. It has also been found to have anti-inflammatory effects and to promote angiogenesis.
Advantages and Limitations for Lab Experiments
One of the advantages of 4-[(5-Phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid is its stability, which allows for easy storage and transportation. It is also relatively easy to synthesize, making it a readily available research tool. However, one of the limitations of this compound is its cost, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the study of 4-[(5-Phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid. One possible direction is the development of this compound analogs with improved stability and potency. Another direction is the investigation of the potential therapeutic applications of this compound in various diseases, including cancer and autoimmune diseases. Additionally, the role of this compound in the regulation of the immune system and the gut-brain axis is an area of active research.
Synthesis Methods
The synthesis of 4-[(5-Phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid involves the solid-phase peptide synthesis method. This method involves the stepwise addition of amino acids to a resin-bound peptide chain. The final product is then cleaved from the resin and purified by high-performance liquid chromatography (HPLC).
properties
IUPAC Name |
4-[(5-phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O4/c1-10(7-8-14(18)19)16-15(20)12-9-13(21-17-12)11-5-3-2-4-6-11/h2-6,9-10H,7-8H2,1H3,(H,16,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDZCNXOHHIBQHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC(=O)O)NC(=O)C1=NOC(=C1)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.